Cas no 12062-24-7 (Cupric hexafluorosilicate)

• Product Name: Cupric hexafluorosilicate
• CAS No: 12062-24-7
• MDL: MFCD00068381
• CID: 164787
• Update Time: 2025-07-01

Cupric hexafluorosilicate Chemical and Physical Properties

Names and Identifiers

• Silicate(2-),hexafluoro-, copper(2+) (1:1)
• cooper(II) acetate
• copper (II) acetate
• copper (II) bromide
• copper (II) fluoride
• Copper acetate
• Copper di(acetate)
• Copper diacetate
• copper difluoride
• copper fluorosilicate
• copper(II) hexafluorosilicate
• copper(ll) bromide
• Crystals of venus
• Cu(OAc)2*H2O
• cupric (II) bromide
• CUPRIC ACETATE
• Cupric diacetate
• cuprous acetate
• Kupfer(II)-hexafluorosilicat
• Neutral ve
• Venus copper
• cuprichexafluorosilicate
• copperhexafluorosilicate
• cupricfluosilicate
• hexafluoro-silicate(2-copper(2++)(1:1)
• COPPER (II) SILICOFLUORIDE
• CUPRIC SILICOFLUORIDE
• CUPRIC FLUOROSILICATE
• Silicate(2-), hexafluoro-, copper(2+) (1:1)
• COPPER(II)FLUOSILICATE
• Cupric hexafluorosilicate

• MDL： MFCD00068381
• Inchi： 1S/Cu.F6Si/c;1-7(2,3,4,5)6/q+2;-2
• InChI Key： ZCFYKWAXGQHQIJ-UHFFFAOYSA-N
• SMILES： [Si+4]([F-])([F-])([F-])([F-])([F-])[F-].[Cu+2]

Computed Properties

• Exact Mass: 204.8969
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0

Experimental Properties

• Color/Form: Blue monoclinic fluorescent crystals
• Density: 2.560
• Melting Point: >167°C (Dec.)
• Solubility: 可微溶于水
• PSA: 0
• Solubility: dissolve in water,Slightly soluble in alcohol,Heatingdecomposition.

Cupric hexafluorosilicate Security Information

• Storage Condition：Room Temperature

Additional information on Cupric hexafluorosilicate

Comprehensive Guide to Cupric Hexafluorosilicate (CAS No. 12062-24-7): Properties, Applications, and Industry Insights

Cupric hexafluorosilicate (CAS No. 12062-24-7), also known as copper(II) hexafluorosilicate, is an inorganic compound with significant industrial and research relevance. This article delves into its chemical properties, synthesis methods, and diverse applications while addressing trending topics such as sustainable materials, advanced coatings, and water treatment technologies. As demand grows for specialized chemicals in sectors like electronics and environmental engineering, understanding CuSiF₆ becomes increasingly critical.

The molecular structure of cupric hexafluorosilicate features a copper cation coordinated with hexafluorosilicate anions, yielding unique physicochemical characteristics. Its high solubility in water and thermal stability up to 300°C make it suitable for precision applications. Recent studies highlight its role in creating anti-microbial surfaces—a hot topic in post-pandemic material science—where its copper content provides inherent biocidal properties without relying on organic additives.

In industrial contexts, 12062-24-7 serves as a key precursor for copper-based electroplating solutions. Manufacturers increasingly favor it over traditional salts due to its consistent deposition quality and reduced pit formation. The compound's ability to form stable complexes aligns with the circular economy trend, enabling more efficient metal recovery processes. Environmental engineers also utilize its fluorosilicate chemistry for targeted water fluoridation while maintaining strict control over copper ion concentrations.

Emerging research explores Cupric hexafluorosilicate's potential in energy storage systems. Its redox-active copper center shows promise for next-generation battery electrolytes, particularly in flow battery configurations seeking improved ion mobility. This application resonates with current searches for "non-lithium battery materials" and "grid-scale energy storage solutions," positioning the compound as a subject of growing scientific interest.

Quality control protocols for CAS 12062-24-7 emphasize spectroscopic verification through FT-IR and XRD analysis, addressing industry concerns about material traceability. Suppliers now provide detailed certificates of analysis (CoA) with batch-specific data on impurity profiles—a practice highly valued in pharmaceutical intermediates and electronic-grade chemicals markets. These developments respond to frequent search queries about "chemical purity standards" and "supply chain transparency."

From a safety perspective, proper handling of copper(II) hexafluorosilicate requires attention to its hygroscopic nature. Best practices include moisture-controlled packaging and storage—topics frequently searched by laboratory professionals. The compound's compatibility with various polymers has spurred innovation in functional composite materials, particularly for applications requiring both conductivity and corrosion resistance.

The global market for CuSiF₆ reflects broader trends in specialty chemicals demand. Regional production hubs have emerged near semiconductor fabrication facilities and water treatment plants, optimizing logistics for end-users. Recent patents disclose novel methods for recovering hexafluorosilicate species from industrial byproducts, aligning with the "zero-waste chemistry" movement gaining traction across academic and industrial forums.

Looking ahead, Cupric hexafluorosilicate (CAS 12062-24-7) stands at the intersection of multiple technological frontiers. Its dual functionality as both a copper source and fluorosilicate donor enables unique applications in catalysis and nanomaterial synthesis. As research continues to uncover new properties, this compound will likely play an expanding role in sustainable technologies—answering the market's call for versatile, high-performance inorganic materials.